![molecular formula C25H25N3O4 B2385115 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid CAS No. 2174007-73-7](/img/structure/B2385115.png)
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid
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Description
2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)-4-methyl-1H-imidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C25H25N3O4 and its molecular weight is 431.492. The purity is usually 95%.
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Scientific Research Applications
Mixed Ligand Concepts
- Research Paper : "A new [2 + 1] mixed ligand concept based on [99(m)Tc(OH2)3(CO)3]+: a basic study." (Mundwiler et al., 2004)
- Summary : This study developed mixed ligand fac-tricarbonyl complexes involving similar compounds. It presents a [2 + 1] approach for labeling bioactive molecules, potentially useful in creating complexes for various scientific applications including imaging and molecular targeting.
- Source : Mundwiler et al., 2004
- Research Paper : "Synthesis and antimicrobial activity of new pyridine derivatives-I" (Patel et al., 2011)
- Summary : Investigating derivatives of pyridine and imidazole, this study demonstrates the synthesis and antimicrobial properties of related compounds. The findings are significant for developing new antimicrobial agents.
- Source : Patel et al., 2011
- Research Paper : "A novel method for the determination of carbonyl groups in cellulosics by fluorescence labeling. 2. Validation and applications." (Roehrling et al., 2002)
- Summary : This paper presents a method for determining carbonyls in cellulosic materials using fluorescence labeling, a technique potentially applicable in material sciences and chemistry for analyzing complex organic compounds.
- Source : Roehrling et al., 2002
- Research Paper : "Oxindole Synthesis via Palladium‐catalyzed CH Functionalization" (Magano et al., 2014)
- Summary : This research explores the synthesis of complex organic compounds using palladium-catalyzed CH functionalization, a method relevant in the creation of diverse organic structures, including those related to the queried compound.
- Source : Magano et al., 2014
- Research Paper : "Novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents." (Ismail et al., 2004)
- Summary : This study focuses on synthesizing and evaluating the antiprotozoal activities of imidazo[1,2-a]pyridines, demonstrating their potential in developing treatments against protozoal infections.
- Source : Ismail et al., 2004
Properties
IUPAC Name |
2-[1-(9H-fluoren-9-ylmethoxycarbonyl)piperidin-3-yl]-5-methyl-1H-imidazole-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N3O4/c1-15-22(24(29)30)27-23(26-15)16-7-6-12-28(13-16)25(31)32-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21H,6-7,12-14H2,1H3,(H,26,27)(H,29,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZSNQECPIQVKGK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(N1)C2CCCN(C2)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.